Cas no 394652-86-9 (1,2,4-Triazolo[4,3-c]pyrimidin-5-amine, 7-chloro-3-(2-furanyl)-)

• Product Name: 1,2,4-Triazolo[4,3-c]pyrimidin-5-amine, 7-chloro-3-(2-furanyl)-
• CAS No: 394652-86-9
• MF: C₉H₆ClN₅O
• MW: 235.629839420319
• CID: 291874
• PubChem ID: 9921046
• Update Time: 2025-04-19

1,2,4-Triazolo[4,3-c]pyrimidin-5-amine, 7-chloro-3-(2-furanyl)- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Triazolo[4,3-c]pyrimidin-5-amine, 7-chloro-3-(2-furanyl)-
• 7-chloro-3-(furan-2-yl)-[1,2,4]triazolo[4,3-c]pyrimidin-5-amine
• 394652-86-9
• DTXSID40432841

• Inchi： 1S/C9H6ClN5O/c10-6-4-7-13-14-8(5-2-1-3-16-5)15(7)9(11)12-6/h1-4H,(H2,11,12)
• InChI Key： WUBKAMSOBJYHTH-UHFFFAOYSA-N
• SMILES： ClC1=CC2=NN=C(C3=CC=CO3)N2C(N)=N1

Computed Properties

• Exact Mass: 235.02628
• Monoisotopic Mass: 235.0260875g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 82.2Ų

Experimental Properties

• PSA: 82.24